N'-[3-(1-adamantyl)-3-oxo-1-(trifluoromethyl)propylidene]-4-methylbenzohydrazide

• IUPAC Name: N-[(Z)-[4-(1-adamantyl)-1,1,1-trifluoro-4-oxobutan-2-ylidene]amino]-4-methylbenzamide
• InChI: InChI=1S/C22H25F3N2O2/c1-13-2-4-17(5-3-13)20(29)27-26-18(22(23,24)25)9-19(28)21-10-14-6-15(11-21)8-16(7-14)12-21/h2-5,14-16H,6-12H2,1H3,(H,27,29)/b26-18-
• InChI Key: IQXHPFNYLOBHMN-ITYLOYPMSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=O)NN=C(CC(=O)C23CC4CC(C2)CC(C4)C3)C(F)(F)F
• Isomeric SMILES: CC1=CC=C(C=C1)C(=O)N/N=C(/CC(=O)C23CC4CC(C2)CC(C4)C3)\C(F)(F)F
• Molecular Formula: C22H25F3N2O2
• Molecular Weight: 406.4 g/mol

Description

Adamantane derivatives are a fascinating class of polycyclic hydrocarbons that have unique physical and chemical properties. They are members of the larger family of diamondoids, these caged hydrocarbons are so named because they are nanoscale substructures of the sp3-hybridized diamond lattice and are characterized by a high degree of symmetry.

Molecular Structure Analysis

The molecular structure of adamantane derivatives is characterized by a high degree of symmetry. The structure of 1,2-dehydroadamantane (adamantene) is an example.

Chemical Reactions Analysis

Among the most important and promising lines of research in adamantane chemistry are those involving double-bonded adamantane derivatives. The high reactivity of these compounds offers extensive opportunities for their utilization as starting materials for the synthesis of various functional adamantane derivatives.

Future Directions

The future directions of adamantane chemistry involve those with double-bonded adamantane derivatives. The high reactivity of these compounds offers extensive opportunities for their utilization as starting materials for the synthesis of various functional adamantane derivatives, monomers, thermally stable and high-energy fuels and oils, bioactive compounds, pharmaceuticals, and higher diamond-like bulky polymers such as diamondoids.